Cas no 51762-67-5 (3-nitrobenzene-1,2-dicarbonitrile)

• Product Name: 3-nitrobenzene-1,2-dicarbonitrile
• CAS No: 51762-67-5
• MF: C₈H₃N₃O₂
• MW: 173.128320932388
• MDL: MFCD00191558
• CID: 56085
• PubChem ID: 162652
• Update Time: 2025-09-19

3-nitrobenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitrophthalonitrile
• 2,3-Dicyano-1-nitrobenzene
• 3-nitro-1,2-benzenedicarbonitrile
• 1,2-dicyano-3-nitrobenzene
• 2,3-DICYANONITROBENZENE
• 2,3-Didicyanonitrobenzene
• 3-NITRO PTHALONITRILE
• 3-Nitro-1,2-dicyanobenzene
• 3-nitrophthalodinitrile
• Nitrophthalonitrile
• 3-nitrobenzene-1,2-dicarbonitrile
• Cambridge id 5127932
• 3-Nitrophthalonitrile, 99%
• SCHEMBL17347340
• J-512976
• F0017-1930
• SY012041
• NS00114759
• DTXSID5073531
• A828760
• FT-0601391
• O11040
• AC-23691
• N0566
• MFCD00191558
• AMY17942
• AKOS034830330
• 1,2-Benzenedicarbonitrile, 3-nitro-
• PS-5048
• SCHEMBL220318
• AKOS000813810
• CS-W017559
• 3-nitro-phthalonitrile
• 51762-67-5
• 3-Nitrophthalonitrile?
• 3-Nitrophthalonitrile 3-Nitro-1,2-dicyanobenzene
• EN300-240230
• UZJZIZFCQFZDHP-UHFFFAOYSA-N
• 3-Nitro-o-benzene dinitrile
• 3-Nitrophthalonitrile,99%
• 3-Nitrophthalonitrile;3-Nitro-1,2-dicyanobenzene
• DB-006510

• MDL： MFCD00191558
• Inchi： 1S/C8H3N3O2/c9-4-6-2-1-3-8(11(12)13)7(6)5-10/h1-3H
• InChI Key： UZJZIZFCQFZDHP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C#N)C=1C#N)=O
• BRN： 2263686

Computed Properties

• Exact Mass: 173.02300
• Monoisotopic Mass: 173.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93.4A^2

Experimental Properties

• Color/Form: solid
• Density: 1.41
• Melting Point: 162.0 to 165.0 deg-C
• Boiling Point: 386.1°C at 760 mmHg
• Flash Point: 187.3℃
• Refractive Index: 1.602
• Water Partition Coefficient: Soluble in methanol. Insoluble in water.
• PSA: 93.40000
• LogP: 1.86136
• Solubility: Not determined

3-nitrobenzene-1,2-dicarbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36-S45-S37/39
• RTECS：CZ1953200
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons